Cas no 1807285-00-2 (Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate)

• Product Name: Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate
• CAS No: 1807285-00-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010641
• Update Time: 2025-10-29

Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-8-4-5-9(7-13)12(15)10(8)6-11(14)16-2/h4-5,15H,3,6H2,1-2H3
• InChI Key： VVYQXNAKGNDRGL-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(CC)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate

Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate (CAS No. 1807285-00-2): A Comprehensive Overview

Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate (CAS No. 1807285-00-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyano, ethyl, and hydroxy functional groups, represents a promising candidate for further investigation in drug discovery and molecular research.

The molecular structure of Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 3-position, an ethyl group at the 6-position, and a hydroxy group at the 2-position. This arrangement of functional groups contributes to its distinct chemical reactivity and biological activity. The presence of the cyano group, in particular, enhances its potential as a precursor in the synthesis of various pharmacologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The cyano group is known to be a versatile moiety that can participate in various chemical reactions, making it an attractive feature for medicinal chemists. Additionally, the hydroxy and ethyl groups introduce polarity and steric effects that can influence the compound's interactions with biological targets.

Current research in the field of natural product-inspired drug design has highlighted the importance of phenolic derivatives in developing novel therapeutic agents. Compounds like Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate are being studied for their potential to modulate enzyme activity and receptor binding. For instance, studies have shown that phenolic compounds with cyano substituents can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways.

The ethyl group in the molecule also plays a crucial role in determining its pharmacokinetic properties. Ethyl-substituted phenols are known to have improved solubility and bioavailability, which are critical factors for drug efficacy. This makes Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate a particularly interesting candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting specific kinases has become a major focus in cancer therapy, and compounds with phenolic structures have shown promise in this area.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities of small molecules to biological targets with high accuracy. Using these tools, researchers have been able to identify key interactions between Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate and target proteins. These interactions suggest that it may be capable of modulating kinase activity, potentially leading to new therapeutic strategies.

In addition to its potential as a kinase inhibitor, this compound has also been explored for its antimicrobial properties. Phenolic derivatives are well-known for their ability to disrupt bacterial cell membranes and inhibit microbial growth. The unique combination of functional groups in Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate may contribute to its effectiveness against a range of pathogens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to produce Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate in scalable quantities. These synthetic strategies are essential for advancing preclinical studies and eventual clinical trials.

Evaluation of the compound's toxicity profile is another critical step in its development as a potential drug candidate. In vitro toxicity assays have been conducted to assess its safety and compatibility with human cells. Preliminary results indicate that it exhibits low toxicity at relevant concentrations, suggesting its potential for safe use in therapeutic applications.

The future direction of research on Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate includes exploring its mechanisms of action and identifying new therapeutic indications. By understanding how it interacts with biological targets at the molecular level, researchers can fine-tune its structure to enhance its efficacy and selectivity.

The integration of high-throughput screening technologies has accelerated the discovery process for novel bioactive compounds like this one. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, increasing the likelihood of identifying promising candidates for further development.

In conclusion, Methyl 3-cyano-6-ethyl-2-hydroxyphenylacetate (CAS No. 1807285-00-2) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for developing new drugs targeting various diseases, including cancer and infections. Continued investigation into its properties and applications will likely yield valuable insights into future therapeutic strategies.